Cas no 149709-64-8 ((2R,4S)-Sacubitril-O-isobutane)

• Product Name: (2R,4S)-Sacubitril-O-isobutane
• CAS No: 149709-64-8
• MF: C₂₈H₃₇NO₅
• MW: 467.597088575363
• CID: 5043666
• Update Time: 2025-06-08

(2R,4S)-Sacubitril-O-isobutane Chemical and Physical Properties

Names and Identifiers

• Ethyl (2R,4S)-5-([1,1''-biphenyl]-4-yl)-4-(4-(tert-butoxy)-4-oxobutanamido)-2-methylpentanoate
• (2R,4S)-Sacubitril-O-isobutane

• Inchi： 1S/C28H37NO5/c1-6-33-27(32)20(2)18-24(29-25(30)16-17-26(31)34-28(3,4)5)19-21-12-14-23(15-13-21)22-10-8-7-9-11-22/h7-15,20,24H,6,16-19H2,1-5H3,(H,29,30)/t20-,24+/m1/s1
• InChI Key： PCZHPQHEVJANOP-YKSBVNFPSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)[C@@H](NC(=O)CCC(=O)OC(C)(C)C)C[C@@H](C)C(=O)OCC

Additional information on (2R,4S)-Sacubitril-O-isobutane

Recent Advances in (2R,4S)-Sacubitril-O-isobutane (CAS: 149709-64-8) Research and Applications

The compound (2R,4S)-Sacubitril-O-isobutane (CAS: 149709-64-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its pivotal role as an intermediate in the synthesis of sacubitril, a key component of the heart failure drug Entresto (valsartan/sacubitril). Recent studies have focused on optimizing its synthetic pathways, understanding its pharmacokinetic properties, and exploring its potential therapeutic applications beyond cardiovascular diseases. This research brief consolidates the latest findings and advancements related to this critical compound.

One of the most notable developments in the past year has been the refinement of synthetic methodologies for (2R,4S)-Sacubitril-O-isobutane. Researchers have reported improved stereoselective synthesis techniques that enhance yield and purity while reducing production costs. A study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution approach that achieved >99% enantiomeric excess, addressing previous challenges in maintaining stereochemical integrity during large-scale production. These advancements are particularly relevant for pharmaceutical manufacturers aiming to scale up Entresto production while maintaining stringent quality standards.

Pharmacokinetic studies have provided new insights into the metabolic fate of (2R,4S)-Sacubitril-O-isobutane. Recent in vitro and in vivo investigations have elucidated its conversion pathways to active metabolites, with particular attention to its role as a prodrug. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have enabled researchers to track its biotransformation with unprecedented precision. These findings are contributing to a better understanding of interpatient variability in drug response and may inform future personalized medicine approaches for heart failure treatment.

Beyond its established role in cardiovascular therapeutics, emerging research suggests potential applications of (2R,4S)-Sacubitril-O-isobutane derivatives in other medical domains. Preliminary studies have investigated its modified forms as potential inhibitors of neprilysin in neurological disorders, with promising results in animal models of Alzheimer's disease. However, these exploratory applications remain in early stages, requiring further validation through clinical trials. The compound's unique structural features continue to inspire novel drug design strategies across multiple therapeutic areas.

Quality control and analytical method development for (2R,4S)-Sacubitril-O-isobutane have seen significant improvements. Recent publications have described validated HPLC and chiral separation methods that meet current regulatory requirements for pharmaceutical intermediates. These methodological advances are crucial for ensuring batch-to-batch consistency and compliance with Good Manufacturing Practice (GMP) standards in the production of sacubitril-based medications.

In conclusion, (2R,4S)-Sacubitril-O-isobutane remains a compound of substantial research interest, with ongoing studies expanding our understanding of its chemistry, metabolism, and therapeutic potential. The recent advancements in synthesis optimization, analytical characterization, and exploratory applications demonstrate the compound's continuing relevance in pharmaceutical development. Future research directions likely include further process optimization for green chemistry applications and expanded investigations into its potential therapeutic uses beyond cardiovascular medicine.